Cas no 2137675-78-4 (3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-)

3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-, is a furan-based carboxylic acid derivative characterized by its unique alkyl-substituted structure. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The presence of both 1-methylpropyl and propyl substituents on the furan ring enhances its lipophilicity, which may improve solubility in nonpolar solvents and influence reactivity in coupling or functionalization reactions. Its carboxylic acid group allows for further derivatization, making it valuable for constructing complex molecules. The compound's structural features suggest utility in agrochemical, medicinal, or material science applications where tailored furan derivatives are required.
3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- structure
2137675-78-4 structure
Product Name:3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-
CAS No:2137675-78-4
MF:C12H18O3
MW:210.269524097443
CID:5258058
Update Time:2025-05-24

3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-
    • Inchi: 1S/C12H18O3/c1-4-6-10-9(12(13)14)7-11(15-10)8(3)5-2/h7-8H,4-6H2,1-3H3,(H,13,14)
    • InChI Key: SXOKHQXQTJFCJZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C)CC)=CC(C(O)=O)=C1CCC

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Additional information on 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-

Comprehensive Overview of 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- (CAS No. 2137675-78-4)

3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- (CAS No. 2137675-78-4) is a specialized organic compound belonging to the furan carboxylic acid family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its derivatives for their bioactive potential, making it a subject of interest in synthetic chemistry and drug discovery.

The molecular structure of 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- features a furan ring substituted with a carboxylic acid group and alkyl chains, which contribute to its lipophilicity and reactivity. This structural motif is often leveraged in the design of novel compounds for drug delivery systems and bioactive molecules. The compound’s CAS No. 2137675-78-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, the demand for sustainable chemistry and green synthesis has driven innovations in the production of furan-based compounds. 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- is no exception, with researchers investigating eco-friendly catalytic methods to optimize its synthesis. This aligns with the broader industry shift toward reducing environmental impact while maintaining high yields and purity.

Another area of interest is the compound’s potential role in flavor and fragrance applications. Furan derivatives are known for their aromatic properties, and the alkyl substitutions in 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- may contribute to unique olfactory characteristics. This has sparked curiosity in the food and cosmetic industries, where natural and synthetic aroma compounds are in high demand.

From a pharmacological perspective, furan-containing compounds have shown promise in anti-inflammatory and antimicrobial activities. While 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- itself is still under investigation, its structural analogs have demonstrated bioactive properties, making it a candidate for further study in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing new small-molecule therapeutics.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- and ensure its quality for research and industrial use. These methods also aid in identifying impurities and optimizing synthetic routes.

In the realm of material science, furan-based compounds are explored for their potential in polymer chemistry and renewable materials. The incorporation of 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl- into polymeric matrices could enhance material properties such as thermal stability and biodegradability. This aligns with the growing emphasis on sustainable alternatives to petroleum-based plastics.

As the scientific community continues to uncover the versatility of 3-Furancarboxylic acid, 5-(1-methylpropyl)-2-propyl-, its applications are expected to expand. Whether in pharmaceutical research, flavor chemistry, or green materials, this compound represents a fascinating intersection of innovation and practicality. Future studies will likely focus on scaling up production, refining synthetic methods, and exploring its biological efficacy in greater depth.

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